Cas no 161886-22-2 ((3,4-Difluorophenyl)hydrazine)

(3,4-Difluorophenyl)hydrazine is a fluorinated aromatic hydrazine derivative widely used as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceuticals. The presence of two fluorine atoms at the 3- and 4-positions enhances its reactivity and selectivity in coupling reactions, such as the synthesis of indoles and other nitrogen-containing scaffolds. Its stability under standard conditions and compatibility with various reaction conditions make it a reliable building block for medicinal chemistry and agrochemical research. The compound’s well-defined structure and high purity ensure consistent performance in multi-step synthetic pathways. Proper handling is required due to its hydrazine functionality.
(3,4-Difluorophenyl)hydrazine structure
(3,4-Difluorophenyl)hydrazine structure
Product Name:(3,4-Difluorophenyl)hydrazine
CAS No:161886-22-2
MF:C6H6F2N2
MW:144.122047901154
MDL:MFCD03788477
CID:98199
PubChem ID:2774209
Update Time:2025-06-09

(3,4-Difluorophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

    • (3,4-Difluorophenyl)hydrazine
    • (3,4-DIFLUOROPHENYL)HYDRAZINE XHCL
    • 3,4-DIFLUOROPHENYLHYDRAZINE
    • Hydrazine,(3,4-difluorophenyl)-
    • (3,4-difluorophenyl)hydrazine(SALTDATA: HCl)
    • TIMTEC-BB SBB010210
    • CHEMBRDG-BB 4006274
    • (3,4-Difluorophenyl)
    • 1,2-Difluoro-4-hydrazinobenzene
    • (3,4-difluorophenyl)hydrazine 1HCl
    • Hydrazine, (3,4-difluorophenyl)- (9CI)
    • 3,4-DIFLUOROPHENYLHYDRAZINE,98%
    • (3,4-Difluoro-phenyl)-hydrazine
    • KBSCNXDDCDSLLP-UHFFFAOYSA-N
    • CS-0268928
    • FT-0643564
    • A810303
    • SY122527
    • EN300-261205
    • AMY14527
    • 3,4-difluoro-phenylhydrazine
    • AKOS000162773
    • MFCD03788477
    • F12482
    • SCHEMBL1143594
    • Hydrazine, (3,4-difluorophenyl)-
    • 161886-22-2
    • BB 0219221
    • ? 3,4-Difluorophenylhydrazine
    • DTXSID90378942
    • SB34053
    • DB-043504
    • 3,4-Difluorophenyl hydrazine
    • (3,4-Difluorophenyl)-Hydrazine
    • MDL： MFCD03788477
    • Inchi： 1S/C6H6F2N2/c7-5-2-1-4(10-9)3-6(5)8/h1-3,10H,9H2
    • InChI Key： KBSCNXDDCDSLLP-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)NN)F

Computed Properties

  • Exact Mass: 144.05000
  • Monoisotopic Mass: 144.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38A^2

Experimental Properties

  • Density: 1.379
  • Boiling Point: 210.7°C at 760 mmHg
  • Flash Point: 81.2°C
  • Refractive Index: 1.579
  • PSA: 38.05000
  • LogP: 2.02370

(3,4-Difluorophenyl)hydrazine Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

(3,4-Difluorophenyl)hydrazine Customs Data

  • HS CODE：2928000090
  • Customs Data：

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

(3,4-Difluorophenyl)hydrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A250000028-1g
3,4-Difluorophenylhydrazine
 161886-22-2 98%
1g
 391.37 USD 2021-06-15
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0383-25g
(3,4-Difluoro-phenyl)-hydrazine
 161886-22-2 96%
25g
 585.15CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0383-100g
(3,4-Difluoro-phenyl)-hydrazine
 161886-22-2 96%
100g
 2374.52CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
20R0383-5g
(3,4-Difluoro-phenyl)-hydrazine
 161886-22-2 96%
5g
 237.45CNY 2021-05-08
eNovation Chemicals LLC
Y1131075-100g
(3,4-Difluoro-phenyl)-hydrazine
 161886-22-2 95%
100g
 $320 2024-07-28
Enamine
EN300-261205-0.05g
(3,4-difluorophenyl)hydrazine
 161886-22-2 95%
0.05g
 $19.0 2024-06-18
Enamine
EN300-261205-0.1g
(3,4-difluorophenyl)hydrazine
 161886-22-2 95%
0.1g
 $19.0 2024-06-18
Enamine
EN300-261205-0.25g
(3,4-difluorophenyl)hydrazine
 161886-22-2 95%
0.25g
 $19.0 2024-06-18
Enamine
EN300-261205-0.5g
(3,4-difluorophenyl)hydrazine
 161886-22-2 95%
0.5g
 $19.0 2024-06-18
Enamine
EN300-261205-1.0g
(3,4-difluorophenyl)hydrazine
 161886-22-2 95%
1.0g
 $24.0 2024-06-18

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